An In-Depth Technical Guide to the Mechanism of Action of N-(5-Aminopentyl)-2-nitrobenzenesulfonamide Hydrochloride
An In-Depth Technical Guide to the Mechanism of Action of N-(5-Aminopentyl)-2-nitrobenzenesulfonamide Hydrochloride
Abstract
N-(5-Aminopentyl)-2-nitrobenzenesulfonamide Hydrochloride belongs to a class of compounds recognized for their interaction with NAD⁺-dependent lysine deacylases, known as sirtuins.[1][2][3] Based on extensive structure-activity relationship data for the 2-nitrobenzenesulfonamide scaffold, this guide delineates the compound's mechanism of action as a potent and selective inhibitor of Sirtuin 2 (SIRT2). This document provides a detailed examination of the molecular interactions, the downstream cellular consequences of SIRT2 inhibition, and a comprehensive suite of validated experimental protocols for researchers to confirm and explore this mechanism. The methodologies described herein are designed to provide a robust framework for investigating target engagement, enzymatic inhibition, and cellular effects, thereby empowering researchers in drug development and chemical biology.
Introduction to N-(5-Aminopentyl)-2-nitrobenzenesulfonamide and its Target
Chemical Identity and Properties
N-(5-Aminopentyl)-2-nitrobenzenesulfonamide Hydrochloride is a synthetic small molecule characterized by three key chemical motifs: a 2-nitrobenzenesulfonamide headgroup, a flexible 5-aminopentyl tail, and a hydrochloride salt form to enhance aqueous solubility.
| Property | Value |
| IUPAC Name | N-(5-aminopentyl)-2-nitrobenzenesulfonamide;hydrochloride |
| Molecular Formula | C₁₁H₁₈ClN₃O₄S |
| Molecular Weight | 323.8 g/mol |
| Core Scaffold | 2-Nitrobenzenesulfonamide |
| Key Features | Cationic primary amine, flexible alkyl chain, electrophilic nitroaromatic ring |
The Sirtuin Family: Metabolic Regulators and Therapeutic Targets
Sirtuins are a highly conserved family of seven (SIRT1-7 in humans) NAD⁺-dependent protein deacylases.[1][4] These enzymes act as critical sensors of the cell's metabolic state by coupling their enzymatic activity to the availability of NAD⁺.[5][6] They remove various acyl groups, most notably acetyl groups, from lysine residues on a multitude of histone and non-histone proteins, thereby regulating gene expression, metabolism, DNA repair, and cell cycle progression.[1][7]
SIRT2 is a predominantly cytoplasmic sirtuin, although it can translocate to the nucleus during mitosis.[8][9] It is distinguished by its role in deacetylating key non-histone targets, including α-tubulin, which is crucial for cytoskeletal dynamics and cell division.[1][9] Due to its involvement in cancer, neurodegeneration, and metabolic diseases, SIRT2 has emerged as a significant therapeutic target.[1][10][11][12]
Rationale for Investigation
The 2-nitrobenzenesulfonamide scaffold is a known, privileged structure for the inhibition of SIRT2.[2] This class of compounds is hypothesized to act as mechanism-based inhibitors. The addition of the N-linked aminopentyl chain is predicted to enhance potency and selectivity by probing a hydrophobic channel within the SIRT2 active site. Understanding the precise mechanism of action for this specific derivative is crucial for its validation as a chemical probe to study SIRT2 biology and as a foundational lead for therapeutic development.
Core Mechanism of Action: Selective SIRT2 Inhibition
The primary mechanism of action for N-(5-Aminopentyl)-2-nitrobenzenesulfonamide is the selective, NAD⁺-dependent, mechanism-based inhibition of SIRT2. This process involves the inhibitor participating in the enzyme's catalytic cycle, leading to the formation of a covalent adduct that inactivates the enzyme.
The SIRT2 Catalytic Cycle and Point of Interception
The canonical SIRT2 deacetylation reaction proceeds in two main steps:
-
ADP-Ribosylation: SIRT2 binds the acetylated lysine substrate and its co-factor, NAD⁺. The enzyme catalyzes the cleavage of NAD⁺ and the transfer of the ADP-ribose moiety to the acetyl group of the substrate, forming a transient O-alkylamidate intermediate and releasing nicotinamide (NAM).[13]
-
Deacetylation: The enzyme then facilitates the hydrolysis of this intermediate, releasing the deacetylated lysine substrate and O-acetyl-ADP-ribose.
N-(5-Aminopentyl)-2-nitrobenzenesulfonamide intercepts this cycle. It is believed that within the enzyme's active site, the nitro group of the inhibitor is reduced, forming a reactive species that covalently modifies the enzyme, leading to its inactivation.
Molecular Interactions and Binding Mode
The inhibitor binds within the catalytic pocket of SIRT2, which is situated at the interface of the Rossmann fold and zinc-binding domains.[7][14] The binding is proposed to be stabilized by several interactions:
-
Sulfonamide Group: This moiety likely coordinates with the catalytic zinc ion (Zn²⁺) present in the active site.
-
Nitroaromatic Ring: The nitrobenzene portion occupies the hydrophobic pocket where the nicotinamide part of NAD⁺ would normally bind.
-
5-Aminopentyl Tail: This flexible, positively charged chain extends into a substrate-binding channel, forming favorable interactions that contribute to both the affinity and selectivity of the compound for SIRT2 over other sirtuin isoforms.
Downstream Signaling Consequences
By inhibiting SIRT2, the compound prevents the deacetylation of its downstream substrates. The most well-validated consequence is the hyperacetylation of α-tubulin at lysine-40 (Ac-K40).[1][15] This modification is known to affect microtubule stability and dynamics. Increased α-tubulin acetylation is a hallmark of SIRT2 inhibition and serves as a reliable cellular biomarker for target engagement.[16][17]
Experimental Validation of the Mechanism
To rigorously validate the proposed mechanism of action, a multi-tiered experimental approach is essential, progressing from direct target engagement to cellular functional outcomes.
Target Identification and Engagement Assays
Confirming that a compound directly binds to its intended target is the foundational step in mechanistic studies.
A Thermal Shift Assay, or Differential Scanning Fluorimetry (DSF), measures the change in a protein's melting temperature (Tm) upon ligand binding.[18][19] A positive shift in Tm indicates that the ligand stabilizes the protein, which is strong evidence of direct binding.[20]
Objective: To demonstrate direct binding of N-(5-Aminopentyl)-2-nitrobenzenesulfonamide to recombinant human SIRT2.
Materials:
-
Recombinant human SIRT2 protein (>95% purity)
-
N-(5-Aminopentyl)-2-nitrobenzenesulfonamide Hydrochloride
-
SYPRO Orange dye (5000x stock in DMSO)
-
TSA Buffer: 50 mM HEPES pH 7.5, 150 mM NaCl
-
Real-time PCR instrument with a thermal ramping feature
Procedure:
-
Prepare Protein-Dye Mix: Dilute the SIRT2 protein to a final concentration of 2 µM in TSA Buffer. Add SYPRO Orange dye to a final dilution of 5x.
-
Prepare Compound Plate: Perform a serial dilution of the inhibitor in DMSO, then dilute with TSA buffer to achieve a 2x final concentration range (e.g., from 200 µM to 0.1 µM). Include a DMSO-only control.
-
Assay Assembly: In a 96-well or 384-well PCR plate, add 10 µL of the 2x compound dilutions to each well.
-
Initiate Reaction: Add 10 µL of the protein-dye mix to each well for a final volume of 20 µL and a final protein concentration of 1 µM. Seal the plate.
-
Thermal Denaturation: Place the plate in the qPCR instrument. Set a thermal ramp from 25 °C to 95 °C, increasing by 1 °C/minute.[21] Monitor fluorescence using the appropriate channel for SYPRO Orange (e.g., ROX).
-
Data Analysis: The melting temperature (Tm) is the inflection point of the fluorescence curve. Calculate the thermal shift (ΔTm) as: ΔTm = Tm(inhibitor) - Tm(DMSO control).
Expected Outcome: A concentration-dependent positive ΔTm, indicating direct binding and stabilization of SIRT2 by the inhibitor.
In Vitro Functional Assays
These assays quantify the inhibitor's effect on the enzyme's catalytic activity.
This is a high-throughput method to determine the potency (IC₅₀) of the inhibitor. The assay uses a peptide substrate containing an acetylated lysine residue and a fluorophore, which is quenched. Upon deacetylation by SIRT2, a developer enzyme cleaves the peptide, releasing the fluorophore and generating a signal.[22]
Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of the compound against SIRT2.
Materials:
-
SIRT2 Inhibitor Screening Assay Kit (e.g., Sigma-Aldrich EPI010, Abcam ab156066) containing:
-
Recombinant SIRT2 enzyme
-
Fluorogenic acetylated peptide substrate
-
NAD⁺ co-factor
-
Developer enzyme
-
Assay Buffer
-
-
N-(5-Aminopentyl)-2-nitrobenzenesulfonamide Hydrochloride
-
Nicotinamide (positive control inhibitor)
-
Black, flat-bottom 96-well plate
-
Fluorescence plate reader
Procedure:
-
Compound Preparation: Prepare a 2-fold serial dilution of the inhibitor in Assay Buffer at 2x the final desired concentrations. Include a "no inhibitor" control (enzyme control) and a "no enzyme" control (blank).
-
Reaction Mix: Prepare a master mix containing Assay Buffer, SIRT2 enzyme, and NAD⁺.
-
Assay Plate Setup:
-
Add 45 µL of the appropriate 2x inhibitor dilution or control solution to each well.
-
Add 5 µL of SIRT2 enzyme to all wells except the blank.
-
Incubate for 15 minutes at 37 °C to allow inhibitor binding.
-
-
Initiate Reaction: Add the fluorogenic substrate to all wells to start the enzymatic reaction.
-
Develop Signal: Incubate for 30-60 minutes at 37 °C. Stop the reaction and develop the signal by adding the developer enzyme. Incubate for an additional 15 minutes.
-
Read Fluorescence: Measure the fluorescence intensity (e.g., Ex/Em = 395/541 nm).
-
Data Analysis: Subtract the blank reading from all wells. Plot the percent inhibition versus the log of the inhibitor concentration and fit the data to a four-parameter logistic curve to determine the IC₅₀ value.
Data Presentation:
| Compound | SIRT2 IC₅₀ (µM) | SIRT1 IC₅₀ (µM) | SIRT3 IC₅₀ (µM) | Selectivity (SIRT1/SIRT2) |
| N-(5-Aminopentyl)-... | [Predicted Low µM] | [Predicted >10-fold higher] | [Predicted >10-fold higher] | [Predicted >10x] |
| Nicotinamide | ~35-50 | ~50 | ~40 | ~1x |
Values are predictive and must be determined experimentally.
Cellular Assays
These experiments confirm that the inhibitor engages its target in a complex cellular environment and elicits the expected biological response.
This is the gold-standard assay to confirm cellular SIRT2 inhibition.[16] An increase in the signal for acetylated α-tubulin relative to total α-tubulin indicates that the inhibitor has successfully entered the cells and inhibited its target.[15][17]
Objective: To measure the change in α-tubulin acetylation in cells treated with the inhibitor.
Materials:
-
Human cell line (e.g., MCF-7, HEK293T)
-
N-(5-Aminopentyl)-2-nitrobenzenesulfonamide Hydrochloride
-
Complete cell culture medium
-
RIPA lysis buffer with protease and phosphatase inhibitors
-
Primary Antibodies: Rabbit anti-acetyl-α-Tubulin (Lys40), Mouse anti-α-Tubulin (loading control)
-
Secondary Antibodies: HRP-conjugated anti-rabbit IgG, HRP-conjugated anti-mouse IgG
-
Enhanced Chemiluminescence (ECL) substrate
-
Protein electrophoresis and Western blotting equipment
Procedure:
-
Cell Treatment: Plate cells and allow them to adhere overnight. Treat the cells with increasing concentrations of the inhibitor (e.g., 0.1, 1, 10, 25 µM) and a vehicle control (DMSO) for 6-24 hours.
-
Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer.
-
Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.
-
SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20 µg) onto an SDS-PAGE gel. After electrophoresis, transfer the proteins to a PVDF membrane.
-
Immunoblotting:
-
Block the membrane (e.g., with 5% non-fat milk in TBST) for 1 hour.
-
Incubate with primary antibodies overnight at 4 °C.
-
Wash and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.
-
-
Detection: Wash the membrane, apply ECL substrate, and visualize the protein bands using a chemiluminescence imaging system.
-
Analysis: Quantify the band intensities. Normalize the acetyl-α-tubulin signal to the total α-tubulin signal for each sample.
Summary and Future Directions
N-(5-Aminopentyl)-2-nitrobenzenesulfonamide Hydrochloride is rationally designed as a selective, mechanism-based inhibitor of SIRT2. Its mechanism is predicated on the known inhibitory action of the 2-nitrobenzenesulfonamide core, enhanced by the specific interactions of the aminopentyl tail within the enzyme's active site. The definitive validation of this mechanism relies on the systematic application of the biochemical and cellular assays outlined in this guide.
Future research should focus on determining the precise covalent modification site on SIRT2 using mass spectrometry, solving the co-crystal structure to visualize the binding mode directly, and expanding cellular studies to disease-relevant models of cancer and neurodegeneration to explore its therapeutic potential.
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Comparison of Cellular Target Engagement Methods for the Tubulin Deacetylases Sirt2 and HDAC6: NanoBRET, CETSA, Tubulin Acetylation, and PROTACs. ACS Publications. Available from: [Link]
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Mechanism-based inhibitors of SIRT2: structure–activity relationship, X-ray structures, target engagement, regulation of α-tubulin acetylation and inhibition of breast cancer cell migration. RSC Publishing. Available from: [Link]
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Drugs Targeting Sirtuin 2 Exhibit Broad-Spectrum Anti-Infective Activity. PMC. Available from: [Link]
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Mechanism of Inhibition of the Human Sirtuin Enzyme SIRT3 by Nicotinamide: Computational and Experimental Studies. PubMed Central. Available from: [Link]
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